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Compound of Interest

Compound Name: Salbutamol-d3

Cat. No.: B602543

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed standard operating procedure (SOP) for the preparation,
storage, and use of a Salbutamol-d3 stock solution. Salbutamol-d3, a deuterated
isotopologue of Salbutamol, is primarily utilized as an internal standard (I1S) for the quantitative
analysis of Salbutamol in biological matrices by mass spectrometry (MS). Its use is critical for
correcting for analyte loss during sample preparation and for variations in instrument response,
thereby ensuring the accuracy and precision of analytical methods. These protocols are
intended for research and drug development professionals familiar with standard laboratory
practices.

Chemical and Physical Properties
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Property Value

) a*-[[(1,1-dimethylethyl)amino]methyl]-4-hydroxy-
Chemical Name
1,3-benzenedimethanol-d3

(x)-Albuterol-d3, (+)-Salbutamol-d3, DL-

Synenyms Salbutamol-d3

Molecular Formula C13H18D3NOs

Molecular Weight 242.33 g/mol

CAS Number 1219798-60-3

Appearance Off-white to light brown solid
Purity >98%

Safety Precautions

Handle Salbutamol-d3 in accordance with standard laboratory safety procedures. It should be
considered hazardous until further information is available.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

Avoid inhalation of dust or aerosols. Work in a well-ventilated area or a fume hood.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Consult the Safety Data Sheet (SDS) for complete safety information.[1]

Standard Operating Procedure: Stock Solution
Preparation

This protocol outlines the steps for preparing a 1 mg/mL Salbutamol-d3 stock solution.
4.1 Materials and Equipment

¢ Salbutamol-d3 solid
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e Dimethyl sulfoxide (DMSO), HPLC grade or higher
o Acetonitrile, HPLC grade or higher

e Analytical balance

o Calibrated pipettes

o Class A volumetric flasks

» Vortex mixer

» Ultrasonic bath (optional)

o Amber glass vials for storage

4.2 Protocol for 1 mg/mL Stock Solution in DMSO

o Equilibration: Allow the vial of Salbutamol-d3 solid to equilibrate to room temperature before
opening to prevent condensation.

o Weighing: Accurately weigh a precise amount (e.g., 1 mg) of Salbutamol-d3 solid using an
analytical balance.

o Dissolution: Transfer the weighed solid to a clean, dry volumetric flask. Add a small amount
of DMSO to dissolve the solid. Vortex or sonicate if necessary to ensure complete
dissolution. Salbutamol-d3 is soluble in DMSO.[2]

« Dilution: Once fully dissolved, bring the solution to the final volume with DMSO. For example,
for a 1 mg/mL solution, if you weighed 1 mg of Salbutamol-d3, you would bring the final
volume to 1.0 mL.

» Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use amber vials to
minimize freeze-thaw cycles.
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4.3 Storage and Stability
e Solid Form: Store at -20°C for long-term stability (= 4 years).[2]
» Stock Solution in Solvent:

o For long-term storage, store at -80°C for up to 6 months.

o For short-term storage, store at -20°C for up to 1 month.[3]

e Agueous Solutions: It is not recommended to store aqueous solutions for more than one day.

[4]

Quantitative Data Summary

The following table summarizes typical concentrations for Salbutamol-d3 stock solutions,
working solutions, and calibration standards used in analytical methods.

Typical
Solution Type Solvent Concentration Reference
Range
Stock Solution Acetonitrile 100 pg/mL [5]
) ) Methanol or
Working Solution o 100 ng/mL [4]
Acetonitrile/Water
Internal Standard Varies (often mobile 1 ng per 250 pL )
Spiking Solution phase) sample
Calibration Curve ]
Plasma or Urine 0.1 - 100 ng/mL [41[6]

Range

Experimental Protocol: Use as an Internal Standard
in LC-MS/MS

This protocol provides a general workflow for using Salbutamol-d3 as an internal standard for
the quantification of Salbutamol in human plasma.
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6.1 Preparation of Working Solutions

e Intermediate Stock Solution: Prepare an intermediate stock solution (e.g., 1 pg/mL) by
diluting the 1 mg/mL primary stock solution with an appropriate solvent like acetonitrile or
methanol.

» Spiking Solution: Prepare a working internal standard spiking solution (e.g., 100 ng/mL) from
the intermediate stock solution. The final concentration in the sample should be carefully
chosen to be within the linear range of the assay.

6.2 Sample Preparation (Protein Precipitation)
o Sample Collection: Collect plasma samples according to standard clinical procedures.
 Aliquoting: Aliquot a specific volume of plasma (e.g., 250 pL) into a microcentrifuge tube.

o Spiking: Add a small, precise volume of the Salbutamol-d3 working solution to each plasma
sample, calibrator, and quality control sample.

o Precipitation: Add a protein precipitation agent, such as acetonitrile (typically 3 times the
sample volume), to each tube.

» Vortexing: Vortex the samples vigorously for at least 30 seconds to ensure thorough mixing
and protein precipitation.

o Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 x g for 10 minutes) to
pellet the precipitated proteins.

o Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for
LC-MS/MS analysis.

6.3 LC-MS/MS Analysis
 Instrumentation: Use a liquid chromatograph coupled to a tandem mass spectrometer.

o Chromatographic Separation: Employ a suitable C18 reversed-phase column with a mobile
phase gradient of acetonitrile and water containing a modifier like formic acid or ammonium
acetate.
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e Mass Spectrometry Detection: Operate the mass spectrometer in positive ion mode using
electrospray ionization (ESI). Monitor the precursor-to-product ion transitions for both
Salbutamol and Salbutamol-d3 in Multiple Reaction Monitoring (MRM) mode.

o Salbutamol: m/z 240.2 - 148.1[5]
o Salbutamol-d3: m/z 243.1 - 151.0[6]

e Quantification: The concentration of Salbutamol in the unknown samples is determined by
calculating the peak area ratio of the analyte to the internal standard and comparing it to a
calibration curve constructed from samples with known concentrations of Salbutamol.
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Caption: Experimental workflow for the preparation and use of Salbutamol-d3 stock solution.
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Caption: Signaling pathway of Salbutamol, a 32-adrenergic receptor agonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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